Cas no 1208903-74-5 (2-Amino-5-hydroxy-4-methoxybenzonitrile)

• Product Name: 2-Amino-5-hydroxy-4-methoxybenzonitrile
• CAS No: 1208903-74-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD17168900
• CID: 4739418
• Update Time: 2026-02-25

2-Amino-5-hydroxy-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hydroxy-4-methoxybenzonitrile

• MDL： MFCD17168900
• Inchi： 1S/C8H8N2O2/c1-12-8-3-6(10)5(4-9)2-7(8)11/h2-3,11H,10H2,1H3
• InChI Key： WNFXPERGWUGQHN-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C#N)=C(N)C=1

Additional information on 2-Amino-5-hydroxy-4-methoxybenzonitrile

Introduction to 2-Amino-5-hydroxy-4-methoxybenzonitrile (CAS No. 1208903-74-5)

2-Amino-5-hydroxy-4-methoxybenzonitrile (CAS No. 1208903-74-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Amino-5-hydroxy-4-methoxybenzonitrile.

The molecular formula of 2-Amino-5-hydroxy-4-methoxybenzonitrile is C₉H₁₀N₂O₂, and it has a molecular weight of 178.18 g/mol. The compound consists of a benzene ring substituted with an amino group at the 2-position, a hydroxyl group at the 5-position, and a methoxy group at the 4-position, along with a nitrile group at the 6-position. These functional groups contribute to its unique chemical and biological properties.

In terms of physical properties, 2-Amino-5-hydroxy-4-methoxybenzonitrile is a white crystalline solid that is soluble in polar solvents such as water, methanol, and ethanol. Its melting point is reported to be around 160°C. The compound's solubility and stability are important considerations in both laboratory settings and industrial applications.

The synthesis of 2-Amino-5-hydroxy-4-methoxybenzonitrile can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxybenzaldehyde with ammonia and cyanide ions under appropriate conditions to form the desired product. Another approach involves the condensation of 4-methoxybenzaldehyde with malononitrile followed by subsequent transformations to introduce the amino and hydroxyl groups.

The biological activities of 2-Amino-5-hydroxy-4-methoxybenzonitrile have been extensively studied in recent years. Research has shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 2-Amino-5-hydroxy-4-methoxybenzonitrile has also demonstrated potential as an anti-inflammatory agent. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This anti-inflammatory activity could be beneficial in treating conditions like arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory effects, recent research has explored the potential of 2-Amino-5-hydroxy-4-methoxybenzonitrile as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that further investigation into its anticancer properties is warranted.

The pharmacokinetic properties of 2-Amino-5-hydroxy-4-methoxybenzonitrile are also an important area of study. Research has focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its use in therapeutic applications. Studies have shown that it has good oral bioavailability and can be effectively delivered to target tissues, making it a viable candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-5-hydroxy-4-methoxybenzonitrile in various medical conditions. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 2-Amino-5-hydroxy-4-methoxybenzonitrile (CAS No. 1208903-74-5) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities such as antioxidant, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and clinicians alike.